N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C10H6N6O3/c17-9(13-7-1-4-18-15-7)10-14-8(16-19-10)6-5-11-2-3-12-6/h1-5H,(H,13,15,17)
• InChI Key: DUYJBAXOUHBHKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CON=C1NC(=O)C2=NC(=NO2)C3=NC=CN=C3
• Molecular Formula: C10H6N6O3
• Molecular Weight: 258.19 g/mol

Description

N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that has been synthesized through various methods and has shown potential in scientific research applications.

Scientific Research Applications

Antitubercular Activity

Compounds similar to N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide, such as 2-isonicotinoylhydrazinecarboxamide derivatives, have been evaluated for their antitubercular activity. These derivatives showed significant activity against various strains of Mycobacterium tuberculosis and non-tuberculous mycobacteria, with some compounds displaying in vitro efficacy comparable to established antitubercular drugs like isoniazid (INH) (Asif, 2014).

Pharmacological Properties of Oxadiazoles

The 1,3,4-oxadiazole core is particularly significant in the field of synthetic medicinal chemistry due to its diverse pharmacological properties. Compounds containing this moiety have been reported to exhibit a wide range of activities, including antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic effects. The oxadiazole core's versatility in drug development highlights its potential in the treatment of many diseases, making it a valuable structural subunit in medicinal chemistry (Rana, Salahuddin, & Sahu, 2020).

Synthesis and Applications

Recent research has focused on the synthesis and pharmacological applications of oxadiazole derivatives, including both 1,3,4- and 1,2,4-oxadiazoles. These compounds have been shown to exhibit antibacterial, anti-inflammatory, antifungal, antidiabetic, and anticancer activities, underscoring their potential in drug development. The physical, chemical, and pharmacokinetic properties of these compounds enhance their pharmacological activity through interactions with biomacromolecules (Wang et al., 2022).

Antiparasitic Agents

The heterocyclic oxadiazole rings, particularly 1,2,4- and 1,3,4-oxadiazoles, have been explored for their potential in the design and synthesis of new drugs to treat parasitic infections. These compounds have been highlighted for their versatility and importance in the development of chemical entities useful as antiparasitic drugs, showcasing the oxadiazole core's role as a valuable scaffold in medicinal chemistry (Pitasse-Santos, Sueth-Santiago, & Lima, 2017).